Cas no 918481-47-7 (2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-)

• Product Name: 2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-
• CAS No: 918481-47-7
• MF: C₁₈H₂₁N₅
• MW: 307.392843008041
• CID: 774941
• PubChem ID: 59382169
• Update Time: 2025-04-19

2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarbonitrile, 3-[4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-
• 3-[4-[(2,6-dimethylphenyl)methyl]piperazin-1-yl]pyrazine-2-carbonitrile
• 3-{4-[(2,6-Dimethylphenyl)methyl]piperazin-1-yl}pyrazine-2-carbonitrile
• 918481-47-7
• DTXSID20731788
• SCHEMBL13150492

• Inchi： 1S/C18H21N5/c1-14-4-3-5-15(2)16(14)13-22-8-10-23(11-9-22)18-17(12-19)20-6-7-21-18/h3-7H,8-11,13H2,1-2H3
• InChI Key： NYYZOECUVIUPMN-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=CC=CC=2C)CCN(C2C(C#N)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 307.17969569g/mol
• Monoisotopic Mass: 307.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų